Trifluoromethanesulfonyl azide

• IUPAC Name: N-diazo-1,1,1-trifluoromethanesulfonamide
• InChI: InChI=1S/CF3N3O2S/c2-1(3,4)10(8,9)7-6-5
• InChI Key: NQPHMXWPDCSHTE-UHFFFAOYSA-N
• Canonical SMILES: C(F)(F)(F)S(=O)(=O)N=[N+]=[N-]
• Molecular Formula: CF3N3O2S
• DSSTOX Substance ID: DTXSID70450816
• Molecular Weight: 175.09 g/mol
• CAS RN: 3855-45-6

Description

Trifluoromethanesulfonyl azide is a bifunctional reagent with the chemical formula N₃SO₂CF₃. It is synthesized in situ by reacting trifluoromethanesulfonic anhydride with sodium azide in hexane. This compound plays a crucial role in organic synthesis due to its ability to incorporate both trifluoromethyl (CF₃) and azide (N₃) groups simultaneously.

Synthesis Analysis

The preparation of trifluoromethanesulfonyl azide involves a straightforward metal-free method. It rapidly provides building blocks from abundant alkenes and N₃SO₂CF₃. Notably, this two-component reaction avoids the use of expensive and low atom-economic precursors. The reaction tolerates various functional groups, including bio-relevant heterocycles and amino acids.

Molecular Structure Analysis

Trifluoromethanesulfonyl azide’s molecular structure consists of a trifluoromethyl group (CF₃) attached to a sulfonyl azide moiety (N₃SO₂). The azide group provides a handle for downstream derivatization to trifluoromethylated amines and heterocycles.

Chemical Reactions Analysis

• Azidotrifluoromethylation of Alkenes : It enables the direct assembly of vicinal trifluoromethyl azides from alkenes, incorporating both N₃ and CF₃ groups in a single step. This reaction has high biological significance due to the unique properties of the trifluoromethyl group.
• Iron-Catalyzed Intermolecular Allylic C–H Amination : Unexpectedly, trifluoromethanesulfonyl azide also participates in azidotrifluoromethylation of alkenes, demonstrating its versatility.

Scientific Research Applications

Bifunctional Reagent in Organic Synthesis

• Huang et al. (2021) describe trifluoromethanesulfonyl azide as a bifunctional reagent for the azidotrifluoromethylation of unactivated alkenes. This method provides a metal-free way to incorporate both CF3 and N3 groups, useful in organic synthesis and drug development (Huang et al., 2021).

Synthesis of Sulfonyl Azides

• Katritzky et al. (2008) reported on the synthesis of sulfonyl azides, highlighting trifluoromethanesulfonyl azide as a highly electrophilic diazo-transfer reagent useful in synthetic chemistry (Katritzky et al., 2008).

Post-polymerization Functionalization

• Tintaru et al. (2017) utilized trifluoromethanesulfonyl azide in the post-polymerization functionalization of (co)polymers, demonstrating its utility in creating functionalized materials through efficient coupling reactions (Tintaru et al., 2017).

Reactions with Aromatic Compounds

• Kamigata et al. (1984) studied the thermolysis of trifluoromethanesulfonyl azide with aromatic compounds, leading to the formation of sulfonanilides and aiding in the understanding of reaction mechanisms involving trifluoromethanesulfonyl nitrene intermediates (Kamigata et al., 1984).

Sulfonyl Donors

• Zhang et al. (2019) described the use of trifluoromethanesulfonyl azide as an efficient sulfonyl donor, a unique application in the synthesis of sulfones at ambient temperature (Zhang et al., 2019).

Synthesis and Applications of Triflamides

• Moskalik and Astakhova (2022) reviewed the synthesis and use of N-trifluoromethanesulfonyl derivatives in various fields, including organic chemistry, medicine, and agriculture, highlighting the diverse applications of related compounds (Moskalik & Astakhova, 2022).

Future Directions

: Trifluoromethanesulfonyl azide as a bifunctional reagent for metal-free azidotrifluoromethylation of unactivated alkenes : Trifluoromethanesulfonyl azide as a bifunctional reagent for metal-free azidotrifluoromethylation of unactivated alkenes (PDF)

Synthesis routes and methods

Procedure details

To a solution of NaN3 (3445 mg, 53 mmol) in H2O (12 mL) was added CH2Cl2 (18 mL). The resulting biphasic mixture was cooled in an ice bath and stirred vigorously and treated with Tf2O (3000 mg, 106 mmol) over a period of 60 min. The reaction mixture was stirred in an ice bath for 4 h. The organic phase was separated and the aqueous phase was extracted once with CH2Cl2 (20 mL). The organic extracts were washed with saturated Na2CO3 solution and used without further purification.